5-(4-Chlorophenyl)cyclohexane-1,3-dione
Overview
Description
5-(4-Chlorophenyl)cyclohexane-1,3-dione, also known as 4-chloro-2-cyclohexen-1-one or 4-chlorocyclohex-2-en-1-one, is a cyclic ketone that is widely used in pharmaceutical research and development. It is an important building block for the synthesis of various drugs and other compounds, and is also used as an intermediate in the production of pharmaceuticals. The structure of 5-(4-Chlorophenyl)cyclohexane-1,3-dione is shown in Figure 1.
Scientific Research Applications
Synthesis of Heterocycles
Cyclohexane-1,3-dione derivatives, such as 5-(4-Chlorophenyl)cyclohexane-1,3-dione, are crucial intermediates in the synthesis of six-membered nitrogen-containing heterocycles. These heterocycles are significant due to their wide range of biological activities .
Herbicide Development
These derivatives are used as precursors in the development of triketone herbicides. They act as inhibitors of the 4-hydroxyphenyl-pyruvate dioxygenase (HPPD), which is a key enzyme in the tyrosine degradation pathway common to both plants and animals .
Antimicrobial and Anticancer Studies
Cyclohexane-1,3-dione derivatives have been synthesized and characterized for their potential antimicrobial and breast cancer activities through in vitro studies .
Organic Synthesis Precursors
They serve as starting materials for various organic synthesis reactions, including the preparation of substituted aromatic compounds .
Electrostatic Potential Analysis
The electrostatic potential of these compounds can be calculated to identify sites of intimate intermolecular contacts, which is valuable in understanding their chemical behavior .
Molecular Docking Studies
These derivatives have been used in molecular docking studies to predict the interaction with biological targets, which is useful in drug design .
properties
IUPAC Name |
5-(4-chlorophenyl)cyclohexane-1,3-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClO2/c13-10-3-1-8(2-4-10)9-5-11(14)7-12(15)6-9/h1-4,9H,5-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAFYKXZPGMHTIA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC(=O)CC1=O)C2=CC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00352571 | |
Record name | 5-(4-chlorophenyl)cyclohexane-1,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00352571 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
222.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(4-Chlorophenyl)cyclohexane-1,3-dione | |
CAS RN |
27463-38-3 | |
Record name | 5-(4-chlorophenyl)cyclohexane-1,3-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00352571 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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